Cas no 63460-05-9 (Benzenamine, 4-bromo-N,N-diethyl-)

63460-05-9 structure
Product name:Benzenamine, 4-bromo-N,N-diethyl-
Benzenamine, 4-bromo-N,N-diethyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-N,N-diethylaniline, 97%
- pBromoN,Ndiethylaniline
- 63460-05-9
- DB-045267
- 4-(N,N-diethylamino)-bromobenzene
- H93Z8M7DQW
- SY007850
- AE-562/43460453
- 4-Bromo-N,N-diethylaniline
- Aniline, p-bromo-N,N-diethyl-
- NSC-8071
- SCHEMBL381900
- EINECS 218-140-8
- N-(4-bromophenyl)-N,N-diethylamine
- Benzenamine, 4bromoN,Ndiethyl
- Aniline, pbromoN,Ndiethyl
- BROMO-N,N-DIETHYLBENZENAMINE
- 4-bromo-n,n-diethylbenzenamine
- (4-bromo-phenyl)diethylamine
- N,NDiethylpbromoaniline
- D88977
- NS00047025
- NSC8071
- MFCD00013530
- aniline, 4-bromo-N,N-diethyl-
- Aniline, pbromoN,Ndiethyl (8CI)
- AKOS005207083
- Benzenamine, 4-bromo-N,N-diethyl-
- 4-bromodiethylaniline
- p-N,Nddiethylaniline
- P-BROMO-N,N-DIETHYLANILINE
- 218-140-8
- 2052-06-4
- Aniline, p-bromo-N,N-diethyl-(8CI)
- NSC 8071
- AS-61360
- UNII-H93Z8M7DQW
- (4-bromophenyl)-diethyl-amine
- N,N-Diethyl-p-bromoaniline
- DTXSID3062152
- CS-0168158
- B3027
-
- Inchi: InChI=1S/C10H14BrN/c1-3-12(4-2)10-7-5-9(11)6-8-10/h5-8H,3-4H2,1-2H3
- InChI Key: NGYMZFJVHHKJQR-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 227.03096Da
- Monoisotopic Mass: 227.03096Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 3.2Ų
Benzenamine, 4-bromo-N,N-diethyl- Related Literature
-
Fang Hu,Yunxia Huang,Yansheng Xiao,Yanchun Li,Xiao Luo,Xuhong Qian,Youjun Yang Anal. Methods 2021 13 3012
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